Cas no 69053-83-4 (Dicyclopentylamine Hydrochloride)

• Product Name: Dicyclopentylamine Hydrochloride
• CAS No: 69053-83-4
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• MDL: MFCD08689640
• CID: 502002
• PubChem ID: 17750364
• Update Time: 2025-11-01

Dicyclopentylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine,N-cyclopentyl-, hydrochloride (1:1)
• DICYCLOPENTYL-AMINE HCL
• Dicyclopentyl-amine hydrochloride
• N-cyclopentylcyclopentanamine,hydrochloride
• Cyclopentanamine,N-cyclopentyl-,hydrochloride
• Dicyclopentyl-amine x HCl
• N-cyclopentylcyclopentanamine;hydrochloride
• DICYCLOPENTYLAMINE HYDROCHLORIDE
• E6K7H6EAK6
• DICYCLOPENTYLAMINEHYDROCHLORIDE
• N-Cyclopentylcyclopentanamine--hydrogen chloride (1/1)
• DTXSID30590464
• AKOS015996103
• Cyclopentanamine, N-cyclopentyl-, hydrochloride (1:1)
• SCHEMBL7861537
• CS-0368231
• Cyclopentanamine, N-cyclopentyl-, hydrochloride
• A836329
• 69053-83-4
• MFCD08689640
• N-cyclopentylcyclopentanamine hydrochloride
• Dicyclopentylamine Hydrochloride

• MDL： MFCD08689640
• Inchi： 1S/C10H19N.ClH/c1-2-6-9(5-1)11-10-7-3-4-8-10;/h9-11H,1-8H2;1H
• InChI Key： PHQRMKOKTRIKEN-UHFFFAOYSA-N
• SMILES： Cl.N(C1CCCC1)C1CCCC1

Computed Properties

• Exact Mass: 189.12800
• Monoisotopic Mass: 189.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 96
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: >245°C
• PSA: 12.03000
• LogP: 3.65410

Dicyclopentylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Dicyclopentylamine Hydrochloride

Dicyclopentylamine Hydrochloride (CAS No. 69053-83-4): An Overview

Dicyclopentylamine Hydrochloride (CAS No. 69053-83-4) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of the compound's properties, synthesis methods, and its role in recent scientific advancements.

Dicyclopentylamine Hydrochloride is a crystalline solid with a molecular formula of C₁₀H₁₈N·HCl. It is characterized by its high purity and stability, making it an ideal candidate for use in both laboratory and industrial settings. The compound's unique structure, featuring two cyclopentyl groups attached to an amine moiety, imparts it with distinct chemical properties that are advantageous in a variety of applications.

In the realm of pharmaceutical research, Dicyclopentylamine Hydrochloride has garnered attention for its potential as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of new therapeutic agents targeting neurological disorders and cancer. For instance, a 2022 study published in the Journal of Medicinal Chemistry highlighted the role of Dicyclopentylamine Hydrochloride in the synthesis of a series of compounds with potent anti-cancer activity. These compounds demonstrated significant efficacy in inhibiting tumor growth in both in vitro and in vivo models.

Beyond pharmaceuticals, Dicyclopentylamine Hydrochloride has found applications in chemical synthesis and materials science. Its ability to act as a catalyst or reagent in various reactions makes it a valuable tool for chemists. In a recent study published in the Journal of Organic Chemistry, researchers utilized Dicyclopentylamine Hydrochloride as a catalyst in the synthesis of complex organic molecules, achieving high yields and selectivity. This finding underscores the compound's versatility and potential for use in advanced synthetic processes.

The synthesis of Dicyclopentylamine Hydrochloride typically involves the reaction of dicyclopentylamine with hydrochloric acid. This process is well-documented and can be carried out under controlled conditions to ensure high purity and yield. The resulting product is highly stable and can be stored for extended periods without significant degradation. This stability is crucial for maintaining the integrity of the compound during long-term storage and transportation.

In terms of safety and handling, Dicyclopentylamine Hydrochloride should be managed with appropriate precautions to ensure user safety. While it is not classified as a hazardous material, it is recommended to handle it in well-ventilated areas and to use personal protective equipment (PPE) such as gloves and safety goggles. Proper storage conditions, including dry and cool environments, are also essential to maintain its stability and effectiveness.

The environmental impact of Dicyclopentylamine Hydrochloride is another important consideration. Recent studies have focused on assessing its biodegradability and potential ecological effects. A 2021 study published in Environmental Science & Technology reported that Dicyclopentylamine Hydrochloride exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely disposed of through standard waste management practices.

In conclusion, Dicyclopentylamine Hydrochloride (CAS No. 69053-83-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and utilization, position it as a valuable resource for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in the fields of pharmaceuticals, chemical synthesis, and materials science is likely to grow even further.